Cas no 105515-19-3 (Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)-)

• Product Name: Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)-
• CAS No: 105515-19-3
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 3576803
• PubChem ID: 13730358
• Update Time: 2025-11-02

Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)-
• 1-(2-Amino-3-bromo-5-fluoro-phenyl)-ethanone
• 105515-19-3
• SCHEMBL10595723
• 1-(2-Amino-3-bromo-5-fluorophenyl)ethan-1-one

• Inchi： 1S/C8H7BrFNO/c1-4(12)6-2-5(10)3-7(9)8(6)11/h2-3H,11H2,1H3
• InChI Key： KNSFRIUYYLOFMF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC(Br)=C1N)C

Computed Properties

• Exact Mass: 230.96950Da
• Monoisotopic Mass: 230.96950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Additional information on Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)-

Comprehensive Overview of Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- (CAS No. 105515-19-3)

Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- (CAS No. 105515-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a halogenated aromatic ketone, features a combination of amino, bromo, and fluoro substituents on its phenyl ring, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2-amino-3-bromo-5-fluorophenyl)ethanone" or "applications of bromo-fluoro substituted acetophenones," highlighting its relevance in modern scientific inquiries.

The molecular structure of Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- includes a ketone functional group attached to a benzene ring substituted with amino, bromo, and fluoro groups. This arrangement imparts distinct electronic and steric effects, which are critical in designing drug candidates and agrochemicals. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact. Searches for "eco-friendly synthesis of halogenated aromatic ketones" reflect this growing concern among chemists.

In the pharmaceutical sector, Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- serves as a key building block for developing small-molecule inhibitors and biologically active compounds. Its halogenated aromatic core is particularly valuable in medicinal chemistry, where it can enhance binding affinity and metabolic stability. Popular queries such as "role of bromo-fluoro substituents in drug design" underscore the compound's importance in targeted therapy and precision medicine. Additionally, its potential applications in fluorescence labeling and materials science are areas of active exploration.

From a synthetic perspective, the preparation of Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- often involves multi-step reactions, including Friedel-Crafts acylation and halogenation. Researchers frequently seek information on "optimized reaction conditions for bromo-fluoro acetophenone derivatives" to improve yields and selectivity. The compound's stability under various conditions is another topic of interest, with searches like "storage and handling of amino-bromo-fluoro substituted ketones" being common among laboratory professionals.

The analytical characterization of Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are crucial for its applications in high-value industries. Queries related to "analytical methods for halogenated aromatic ketones" highlight the need for robust quality control protocols. Furthermore, the compound's spectroscopic properties are often studied to understand its behavior in different environments, aligning with the broader interest in structure-activity relationships.

In conclusion, Ethanone, 1-(2-amino-3-bromo-5-fluorophenyl)- (CAS No. 105515-19-3) is a compound of significant scientific and industrial importance. Its unique structural features and versatile applications make it a subject of ongoing research and development. As the demand for specialty chemicals and tailored molecular architectures grows, this compound will likely remain a focal point in both academic and industrial settings. Addressing common search queries and integrating contemporary topics like sustainable chemistry and drug discovery ensures this overview remains relevant and engaging for a wide audience.